4-Amino-3-methylbiphenyl
Overview
Description
4-Amino-3-methylbiphenyl, also known as this compound, is a useful research compound. Its molecular formula is C13H13N and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Biology and Cancer Research : N-hydroxy-4-aminobiphenyl (N-OH-4-ABP) shows unique DNA binding specificity, and its role in the mutational spectrum of the p53 gene in human bladder cancer has been explored. This highlights its relevance in understanding the molecular basis of cancer (Feng et al., 2002).
Chemistry and Synthesis : Efficient, environmentally friendly methods have been developed for synthesizing derivatives of 4-Amino-3-methylbiphenyl, such as 3-amino-2,4-dicarbonitrile-5-methylbiphenyls, using aromatic aldehydes, malononitrile, and acetone. This method offers excellent yields and quick reactions, signifying its potential in synthetic chemistry (Pasha & Datta, 2014).
Ecotoxicology : Ecotoxicological evaluation of 4-aminobiphenyl using a test battery of bioassays on different species is necessary for accurate assessment of its harmful effects on aquatic organisms and mammalian cells. This underscores its environmental impact and the need for comprehensive testing (Jiangning et al., 2004).
Electrochemical Applications : The compound has been used in amperometric detection, notably in boron-doped diamond electrodes, for the determination of aminobiphenyls in drinking and river water samples, indicating its potential in environmental monitoring (Pecková et al., 2009).
Conducting Polymer Research : Poly(4-aminobiphenyl) is a conducting polymer with electrochromic properties. Its ability to change color in acidic aqueous solutions from yellow to green and then to brown, along with its fibrillar morphology, is significant in the field of material science (Guay et al., 1988).
Pharmacology and Drug Development : Studies have been conducted on the synthesis and biological evaluation of derivatives related to this compound, exploring their potential in drug development and biological applications (Yurttaş et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
It has been suggested that histone deacetylase 2 (hdac2) and methyltransferase-like 3 (mettl3) could potentially be affected by this compound .
Biochemical Pathways
The specific biochemical pathways affected by 4-Amino-3-methylbiphenyl are currently unknown. Biochemical pathways are complex networks of chemical reactions that occur in living organisms, and understanding the specific pathways affected by a compound can provide insights into its mechanism of action .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound .
Result of Action
Understanding these effects can provide insights into the compound’s therapeutic potential and possible side effects .
Properties
IUPAC Name |
2-methyl-4-phenylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N/c1-10-9-12(7-8-13(10)14)11-5-3-2-4-6-11/h2-9H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAFBISYQIGCOQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2036829 |
Source
|
| Record name | 4-Amino-3-methylbiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2036829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
63019-98-7 |
Source
|
| Record name | 3-Methyl[1,1′-biphenyl]-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63019-98-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-3-methylbiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063019987 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-3-methylbiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2036829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-AMINO-3-METHYLBIPHENYL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7BX74AD4BS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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